molecular formula C14H29Cl2N3O B2767111 2-(4-Aminopiperidin-1-yl)-N-cycloheptylacetamide dihydrochloride CAS No. 1803592-14-4

2-(4-Aminopiperidin-1-yl)-N-cycloheptylacetamide dihydrochloride

Cat. No. B2767111
CAS RN: 1803592-14-4
M. Wt: 326.31
InChI Key: OIRNYRSMHZFJQT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-(4-aminopiperidin-1-yl)-N,N-diethylacetamide dihydrochloride” is a powder with a molecular weight of 286.24 . Another related compound, “2-(4-aminopiperidin-1-yl)benzoic acid dihydrochloride”, has a molecular weight of 293.19 .


Synthesis Analysis

While specific synthesis information for “2-(4-Aminopiperidin-1-yl)-N-cycloheptylacetamide dihydrochloride” was not found, a related compound, “N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethyl)amino]benzamides”, was synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid .


Molecular Structure Analysis

The InChI code for “2-(4-aminopiperidin-1-yl)-N,N-diethylacetamide dihydrochloride” is 1S/C11H23N3O.2ClH/c1-3-14(4-2)11(15)9-13-7-5-10(12)6-8-13;;/h10H,3-9,12H2,1-2H3;21H . For “2-(4-aminopiperidin-1-yl)benzoic acid dihydrochloride”, the InChI code is 1S/C12H16N2O2.2ClH/c13-9-5-7-14(8-6-9)11-4-2-1-3-10(11)12(15)16;;/h1-4,9H,5-8,13H2,(H,15,16);21H .


Physical And Chemical Properties Analysis

“2-(4-aminopiperidin-1-yl)-N,N-diethylacetamide dihydrochloride” is a powder stored at room temperature . The related compound “2-(4-aminopiperidin-1-yl)benzoic acid dihydrochloride” also shares similar physical properties .

Scientific Research Applications

Asymmetric Synthesis and Biological Activity

The asymmetric synthesis of 3-amino-delta-lactams and their application in creating biologically active molecules is a significant area of research. For instance, 3-aminopiperidine derivatives, which can be synthesized from 3-amino-delta-lactams, are key structural elements in alogliptin for diabetes treatment and CP-690550, a Janus kinase 3 (JAK3) inhibitor with potent immunosuppressive effects (Jiang, Qing, & Gong, 2009).

Reductive Amination and Pharmaceutical Applications

The reductive amination of diarylpiperidin-4-ones to produce 4-aminopiperidines, which are of interest as analgesics, neuroleptics, and antihistamines, demonstrates the utility of aminopiperidines in drug discovery (Senguttuvan, Murugavelu, & Nagarajan, 2013).

Antiarrhythmic Activities

The synthesis of tricyclic and tetracyclic thienopyridine derivatives and their evaluation for antiarrhythmic activities highlight the potential for compounds incorporating the 4-aminopiperidine scaffold in therapeutic applications (Abdel-Hafez et al., 2009).

Histamine H4 Receptor Ligands

A series of 2-aminopyrimidine-containing ligands for the histamine H4 receptor (H4R) was synthesized, with modifications to the core pyrimidine moiety and the methylpiperazine at position 4. These studies provide insights into the structure-activity relationships important for designing anti-inflammatory and antinociceptive agents (Altenbach et al., 2008).

Enantioselective Synthesis of Piperidine-Containing Natural Products

The use of chiral oxazolopiperidone lactams as intermediates for the enantioselective synthesis of piperidine-containing natural products and bioactive compounds showcases the versatility of these building blocks in accessing a wide range of structurally diverse compounds (Escolano, Amat, & Bosch, 2006).

Safety and Hazards

The safety information for “2-(4-aminopiperidin-1-yl)-N,N-diethylacetamide dihydrochloride” indicates that it may cause skin and eye irritation, and may cause respiratory irritation .

Future Directions

While specific future directions for “2-(4-Aminopiperidin-1-yl)-N-cycloheptylacetamide dihydrochloride” are not available, research into piperidine derivatives continues to be an important area in drug design and discovery .

properties

IUPAC Name

2-(4-aminopiperidin-1-yl)-N-cycloheptylacetamide;dihydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H27N3O.2ClH/c15-12-7-9-17(10-8-12)11-14(18)16-13-5-3-1-2-4-6-13;;/h12-13H,1-11,15H2,(H,16,18);2*1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OIRNYRSMHZFJQT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCCC(CC1)NC(=O)CN2CCC(CC2)N.Cl.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H29Cl2N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

326.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.